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Compound of Interest

Compound Name: N-(Dithiocarboxy)sarcosine

CAS No.: 40520-03-4

Cat. No.: B1212213

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of N-
(Dithiocarboxy)sarcosine

Introduction
N-(Dithiocarboxy)sarcosine, also known as N-methyl-N-(dithiocarboxy)glycine, is an amino

acid derivative that incorporates the dithiocarbamate functional group. Sarcosine (N-

methylglycine) is a naturally occurring amino acid found in various biological tissues.[1] The

introduction of the dithiocarbamate moiety (-CSSH) transforms the simple amino acid into a

potent chelating agent and a versatile building block in coordination chemistry and materials

science.[2][3]

Dithiocarbamates are renowned for their ability to form stable complexes with a wide range of

transition metals.[4] This property makes N-(Dithiocarboxy)sarcosine a ligand of significant

interest. Its structure uniquely combines the carboxylate group of an amino acid with the

dithiolate functionality, offering multiple coordination modes. This guide provides a

comprehensive overview of the synthesis, purification, and detailed analytical characterization

of N-(Dithiocarboxy)sarcosine for researchers and professionals in chemical synthesis and

drug development.
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Synthesis and Purification
The synthesis of N-(Dithiocarboxy)sarcosine is typically achieved through the reaction of

sarcosine with carbon disulfide in a basic aqueous or alcoholic medium. The base, commonly

sodium or potassium hydroxide, deprotonates the secondary amine of sarcosine, facilitating the

nucleophilic attack on the carbon atom of carbon disulfide. The resulting dithiocarbamate is

then protonated upon acidification to yield the final product.

Experimental Protocol: Synthesis
Dissolution: In a three-necked flask equipped with a magnetic stirrer and placed in an ice

bath, dissolve 1.0 equivalent of sarcosine (N-methylglycine) in a minimal amount of 2M

aqueous sodium hydroxide (NaOH) solution.

Addition of Base: Add an additional 1.1 equivalents of 2M NaOH to the solution while

maintaining the temperature at 0-5 °C.

Reactant Addition: Slowly add 1.1 equivalents of carbon disulfide (CS₂) dropwise to the

stirred solution. Caution: Carbon disulfide is highly volatile, flammable, and toxic. This step

must be performed in a well-ventilated fume hood.

Reaction: Allow the mixture to stir vigorously in the ice bath for 2-3 hours, followed by stirring

at room temperature for an additional 4-6 hours. The reaction progress can be monitored by

the disappearance of the immiscible CS₂ layer.

Acidification: Cool the reaction mixture again in an ice bath and carefully acidify with pre-

chilled 2M hydrochloric acid (HCl) to a pH of approximately 2-3. This will precipitate the N-
(Dithiocarboxy)sarcosine product.

Isolation: Collect the crude product by vacuum filtration, washing with cold deionized water to

remove inorganic salts.

Purification: Recrystallize the crude solid from a suitable solvent system, such as an

ethanol/water mixture, to obtain the purified product.

Drying: Dry the purified crystals under vacuum to remove residual solvent.
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Synthesis Workflow Diagram
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Caption: Workflow for the synthesis and purification of N-(Dithiocarboxy)sarcosine.

Physicochemical Properties
The physical and chemical properties of N-(Dithiocarboxy)sarcosine are summarized below.

Property Value Source

Molecular Formula C₄H₇NO₂S₂ -

Molecular Weight 165.23 g/mol -

Appearance
White to pale yellow crystalline

solid
[1]

Melting Point
Decomposes, typical for

dithiocarbamic acids
-

Solubility

Soluble in alkaline aqueous

solutions, alcohols; slightly

soluble in water; insoluble in

nonpolar organic solvents.

[1],[5]

pKa

Estimated pKa values for the

carboxylic acid (~2-3) and

dithiocarbamic acid (~3-4)

moieties.

[5]

Spectroscopic and Spectrometric Characterization
A multi-technique approach is essential for the unambiguous structural elucidation of N-
(Dithiocarboxy)sarcosine.

¹H NMR Spectroscopy
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is used to confirm the presence

and connectivity of protons in the molecule.

Experimental Protocol:
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Prepare a sample by dissolving ~5-10 mg of N-(Dithiocarboxy)sarcosine in a suitable

deuterated solvent, such as DMSO-d₆ or D₂O (with pH adjustment to ensure solubility).

Transfer the solution to an NMR tube.

Acquire the ¹H NMR spectrum using a spectrometer operating at a frequency of 400 MHz or

higher.

Process the data, including Fourier transformation, phase correction, and baseline

correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g.,

TMS).

Expected ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 10-12 Broad Singlet 1H -COOH

~ 4.0 - 4.2 Singlet 2H N-CH₂-COOH

~ 3.1 - 3.3 Singlet 3H N-CH₃

Variable Broad Singlet 1H S-H (often exchanges)

¹³C NMR Spectroscopy
Carbon-13 NMR provides information about the carbon skeleton of the molecule.

Experimental Protocol:

Use the same sample prepared for ¹H NMR analysis.

Acquire the ¹³C NMR spectrum, typically requiring a larger number of scans than ¹H NMR

due to the lower natural abundance of ¹³C.

Process the data and reference the spectrum to the deuterated solvent signal.

Expected ¹³C NMR Data (in DMSO-d₆):
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Chemical Shift (δ, ppm) Assignment

~ 200 - 205 CS₂ (Dithiocarbamate)

~ 170 - 175 COOH (Carboxylic Acid)

~ 55 - 60 N-CH₂-COOH

~ 40 - 45 N-CH₃

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in the molecule.

The key diagnostic peaks are those associated with the dithiocarbamate and carboxylic acid

moieties.

Experimental Protocol:

Prepare the sample using either the KBr pellet method or by placing a small amount of the

solid on the crystal of an Attenuated Total Reflectance (ATR) accessory.

Record the spectrum over the range of 4000-400 cm⁻¹.

Identify the characteristic absorption bands.

Characteristic IR Absorption Bands:
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Wavenumber (cm⁻¹) Vibration Description

2500 - 3300 ν(O-H)
Broad band, characteristic of a

carboxylic acid dimer.

2800 - 3000 ν(C-H)
Aliphatic C-H stretching from

methyl and methylene groups.

~ 1700 ν(C=O)
Carbonyl stretch of the

carboxylic acid group.

1450 - 1500 ν(C-N)
"Thioureide" band, indicating

partial double bond character.

950 - 1050 ν(C-S)
Symmetric and asymmetric

stretching of the C-S bonds.[2]

UV-Vis Spectroscopy
UV-Visible spectroscopy provides information about the electronic transitions within the

molecule, particularly the chromophoric dithiocarbamate group.

Experimental Protocol:

Prepare a dilute solution of N-(Dithiocarboxy)sarcosine in a UV-transparent solvent (e.g.,

ethanol or water).

Use a quartz cuvette to measure the absorbance from approximately 200 to 400 nm.

Identify the wavelengths of maximum absorbance (λmax).

Expected UV-Vis Absorption Bands:

λmax (nm)
Molar Absorptivity (ε, L
mol⁻¹ cm⁻¹)

Transition

~ 280 - 290 High π → π

~ 250 - 260 High π → π
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound, confirming its identity.

Experimental Protocol:

Dissolve a small amount of the sample in a suitable solvent (e.g., methanol/water).

Introduce the sample into the mass spectrometer, typically using Electrospray Ionization

(ESI) in negative ion mode to deprotonate the acidic sites.

Acquire the mass spectrum.

Expected Mass Spectrometry Data (ESI Negative Mode):

m/z Ion

164.0 [M-H]⁻

119.9 [M-H-CO₂]⁻

88.0 [M-H-CS₂]⁻

Structural Characterization Overview
Caption: Key structural features and their corresponding analytical signals.

Analytical Considerations and Stability
Dithiocarbamic acids are known for their limited stability, particularly in acidic conditions and at

elevated temperatures.[6] They can readily decompose back to the parent amine (sarcosine)

and carbon disulfide.[6][7] This instability poses a significant challenge for analytical

determination.

Sample Handling: Samples should be stored at low temperatures and protected from light.

Analyses should be performed promptly after synthesis and purification.
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Chromatography: Direct analysis by gas chromatography (GC) is often not feasible due to

thermal decomposition.[6] Methods for dithiocarbamate analysis often rely on derivatization

to form more stable compounds or on indirect methods that measure the amount of CS₂

evolved after acid digestion.[6][7][8][9] High-performance liquid chromatography (HPLC)

coupled with a UV detector can be used for more direct analysis under controlled conditions.

[6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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